Cas no 2172068-73-2 (6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 2172068-73-2
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 6143255
• PubChem ID: 165588588
• Update Time: 2025-06-26

6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one
• EN300-1615312
• 2172068-73-2
• 6-hydroxy-5-methyl-2-{2-[methyl(2-methylbut-3-yn-2-yl)amino]ethyl}-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H19N3O2/c1-6-13(3,4)16(5)8-7-10-14-11(17)9(2)12(18)15-10/h1H,7-8H2,2-5H3,(H2,14,15,17,18)
• InChI Key： ZJQYICJSFUECOP-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(NC(CCN(C)C(C#C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one

Introduction to 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one (CAS No. 2172068-73-2)

6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one, identified by its CAS number 2172068-73-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework, including hydroxyl, methyl, and aminoethoxy substituents, as well as a terminal alkyne moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential pharmacological properties. Dihydropyrimidines have been extensively studied due to their role as key intermediates in the synthesis of various bioactive molecules. The presence of a hydroxyl group at the 6-position and a methyl group at the 5-position introduces hydrogen bonding capabilities and steric effects that can influence both solubility and binding affinity. Additionally, the 2-aminoethyl side chain with a methyl-substituted alkyne at its terminus suggests possible interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The alkyne group, in particular, has been recognized as a versatile handle for further derivatization, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles.

In the context of drug development, the synthesis of this compound presents both challenges and opportunities. The multi-step process involves constructing the dihydropyrimidine core while introducing the various substituents with high regioselectivity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve these transformations efficiently. For instance, palladium-catalyzed cross-coupling reactions have been utilized to incorporate the alkyne moiety into the molecular structure.

The biological evaluation of 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one has revealed intriguing results. Preclinical studies suggest that it may possess anti-inflammatory properties by modulating cytokine production pathways. Furthermore, its interaction with biological targets has been explored using enzyme-based assays and cell culture models. These preliminary findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have helped prioritize compounds based on their structural features and predicted bioactivity. This approach not only saves time but also enhances the likelihood of success in subsequent experimental validation.

The future directions for research on 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn-2-yl)aminoethyl}-3,4-dihydropyrimidin-4-one include exploring its mechanism of action in greater detail. Understanding how it interacts with cellular components at the molecular level will provide critical insights for rational drug design. Additionally, formulation studies are necessary to assess its stability, bioavailability, and potential side effects before moving into clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from bench to market. Such partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and clinical development to streamline the drug discovery process. Open science initiatives also play a role by facilitating knowledge sharing and accelerating innovation.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent testing protocols. As such compounds like 6-hydroxy-5-methyl-2-{2-methyl(2-methylbut-3-yn)-2-aminoethyl}-3,4-dihydropyrimidin--one (CAS No. 217206873--62) progress through preclinical stages toward clinical trials requires meticulous documentation and adherence to Good Manufacturing Practices (GMP).

In conclusion,6-hydroxy--5--methyl--23{22--methylene{22--methylenepropargyl}aminoethylethyl}--34--dihydropyr-imidinone (CAS No.--21720687362) represents an exciting avenue in pharmaceutical research due to its complex structure and potential therapeutic applications Its synthesis -- biological evaluation -- predictive modeling -- collaborative efforts highlight -- interdisciplinary approach essential -- modern drug discovery Its journey from laboratory curiosity toward -- viable therapeutic option exemplifies -- dynamic interplay between chemistry biology -- technology shaping -- future medicine